molecular formula C7H5BrN4O B8571401 6-Bromo-3-methyl-pteridin-4-one

6-Bromo-3-methyl-pteridin-4-one

Cat. No.: B8571401
M. Wt: 241.04 g/mol
InChI Key: JXBYDLJSERSZMV-UHFFFAOYSA-N
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Description

6-Bromo-3-methyl-pteridin-4-one is a useful research compound. Its molecular formula is C7H5BrN4O and its molecular weight is 241.04 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H5BrN4O

Molecular Weight

241.04 g/mol

IUPAC Name

6-bromo-3-methylpteridin-4-one

InChI

InChI=1S/C7H5BrN4O/c1-12-3-10-6-5(7(12)13)11-4(8)2-9-6/h2-3H,1H3

InChI Key

JXBYDLJSERSZMV-UHFFFAOYSA-N

Canonical SMILES

CN1C=NC2=NC=C(N=C2C1=O)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of triethyl orthoformate (32.23 g, 36.17 mL, 217.5 mmol) and acetic anhydride (38.49 g, 35.57 mL, 377.0 mmol) was treated with 3-amino-6-bromo-N-methyl-pyrazine-2-carboxamide (6.7 g, 29.00 mmol) and the resulting solution was heated at reflux for 2 hours. After cooling to RT, the resultant precipitate was collected, washed with EtOAc and dried to give the product as a beige solid (5.52 g, 79% Yield). 1H NMR (400.0 MHz, DMSO) d 3.54 (s, 3H), 8.72 (s, 1H); 9.17 (s, 1H) ppm; MS (ES+) 242.
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Synthesis routes and methods II

Procedure details

To a mixture of triethyl orthoformate (70 mL) and acetic anhydride (70 mL) was added 3-amino-6-bromo-pyrazine-2-carboxylic acid methylamide (12.7 g, 55 mmol; see Example 16 (b) above) with stirring. The resulting solution was heated at reflux for 2 hours and allowed to cool to room temperature. The precipitate that formed was collected, washed with ethyl acetate, and dried to afford 6-bromo-3-methyl-3H-pteridin-4-one as a white solid (11.8 g, 89%). 1H NMR (300 MHz, DMSO-d6) δ3.54 (s, 3H), 8.70 (s, 1H), 9.15 (s, 1 H); 13C NMR (100 MHz, DMSO-d6) δ34.03, 133.28, 137.82, 152.39, 152.70, 153.33, 159.19.
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